N-[1-(4-methylphenyl)ethyl]-N'-phenylurea

• IUPAC Name: 1-[1-(4-methylphenyl)ethyl]-3-phenylurea
• InChI: InChI=1S/C16H18N2O/c1-12-8-10-14(11-9-12)13(2)17-16(19)18-15-6-4-3-5-7-15/h3-11,13H,1-2H3,(H2,17,18,19)
• InChI Key: UZNNRGIMOQWKCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)NC2=CC=CC=C2
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

N-[1-(4-methylphenyl)ethyl]-N'-phenylurea is a useful research compound. Its molecular formula is C16H18N2O and its molecular weight is 254.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 254.141913202 g/mol and the complexity rating of the compound is 279. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Receptor Differentiation

Lands, Ludueña, and Buzzo (1967) studied the structural modifications of certain compounds, indicating the division of β-receptor populations into distinct groups. This research contributes to understanding receptor differentiation, potentially relevant to N-[1-(4-methylphenyl)ethyl]-N'-phenylurea's applications (Lands, Ludueña, & Buzzo, 1967).

2. Infrared Temperature Studies

Coleman et al. (1997) conducted infrared temperature studies on polyurea, which could be pertinent to understanding the properties of this compound in similar contexts (Coleman, Sobkowiak, Pehlert, Painter, & Iqbal, 1997).

3. HIV-1 Reverse Transcriptase Inhibitors

De Martino et al. (2005) explored the development of novel HIV-1 non-nucleoside reverse transcriptase inhibitors, potentially suggesting applications for this compound in antiviral research (De Martino et al., 2005).

4. Propellant Stabilizer Derivatives

Curtis (1988) investigated the N-ethylation and methylation of diphenylureas, indicating potential applications in propellant stabilizers, which could extend to this compound (Curtis, 1988).

5. Assessing Impact of Ozone

Agrawal, Singh, and Rathore (2005) studied the role of ethylene diurea (a related compound) in assessing the impact of ozone on plants, which might indicate environmental monitoring applications for this compound (Agrawal, Singh, & Rathore, 2005).